Cas no 68155-78-2 (heptasodium trihydrogen [[bis[2-[bis(phosphonatomethyl)amino]ethyl]amino]methyl]phosphonate)

• Product Name: heptasodium trihydrogen [[bis[2-[bis(phosphonatomethyl)amino]ethyl]amino]methyl]phosphonate
• CAS No: 68155-78-2
• MF: C₉H₂₈N₃Na₇O₁₅P₅
• MW: 734.126923561096
• CID: 58712
• PubChem ID: 163192
• Update Time: 2025-04-18

heptasodium trihydrogen [[bis[2-[bis(phosphonatomethyl)amino]ethyl]amino]methyl]phosphonate Chemical and Physical Properties

Names and Identifiers

• heptasodium trihydrogen [[bis[2-[bis(phosphonatomethyl)amino]ethyl]amino]methyl]phosphonate
• DIETHYLENETRIAMINE PENTA(METHYLENE PHOSPHONIC ACID) HEPTASAODIUM SALT
• Diethylenetriaminepenta-(methylenephosphonic acid) heptasodium salt
• DiethyleneTriaminePenta(MethylenePhosphonicAcid)Pentasodiumsalt(DTPMPa5,Solid)
• DTPMP heptasaodium salt
• DTPMPA.NA7
• Hepta sodium salt of Diethylene Triamine Penta (Methylene Phosphonic Acid)
• Hepta sodium salt of Diethylene Triamine Penta (Methylene Phosphonic Acid) (DTPMPNa7)
• SODIUM AMINO ETHYL PHOSPHATE
• SODIUM SALT OF DIETHYLENE TRIAMINE PENTA (METHYLENE PHOSPHONIC ACID)
• Hepta sodium salt of Diethylene Triamine Penta (Methylene Phosphonic Acid)(DTPMP•Na7)
• Diethylene Triamine Penta (Methylene Phosphonic Acid) Pentasodium Salt (DTPMP•Na5)
• heptasodium;[bis[2-[bis(phosphonomethyl)amino]ethyl]amino]methylphosphonic acid
• Phosphonic acid, [[(phosphonomethyl)imino]bis[2,1-ethanediylnitrilobis(methylene)]]tetrakis-, heptasodium salt
• 68155-78-2
• Phosphonic acid,[[(phosphonomethyl)imino]bis[2,1-ethanediylnitrilobis(methylene)]]tetrakis-, heptasodium salt
• Diethylene Triamine Penta (Methylene Phosphonic Acid) Pentasodium salt
• OIPXXWBYRWQVLJ-UHFFFAOYSA-N

• Inchi： 1S/C9H28N3O15P5.7Na/c13-28(14,15)5-10(1-3-11(6-29(16,17)18)7-30(19,20)21)2-4-12(8-31(22,23)24)9-32(25,26)27;;;;;;;/h1-9H2,(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24)(H2,25,26,27);;;;;;;/q;7*+1
• InChI Key： OIPXXWBYRWQVLJ-UHFFFAOYSA-N
• SMILES： P(CN(CCN(CP(=O)(O)O)CP(=O)(O)O)CCN(CP(=O)(O)O)CP(=O)(O)O)(=O)(O)O.[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 726.89400
• Monoisotopic Mass: 733.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 39
• Rotatable Bond Count: 16
• Complexity: 720
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 297A^2

Experimental Properties

• Boiling Point: 1003.3°Cat760mmHg
• Flash Point: 560.6°C
• PSA: 366.23000
• LogP: 0.63580